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Disclaimer: The term "CCA-5" is not a recognized standard designation for a specific patch-

clamp electrophysiology method in the broader scientific literature. The following application

notes and protocols provide a comprehensive overview of the conventional patch-clamp

technique, with a specific application example tailored to the study of Cholangiocarcinoma

(CCA) and the ERK5 signaling pathway, which may be relevant to the user's interest.

I. Introduction to Patch-Clamp Electrophysiology
The patch-clamp technique is a highly sensitive electrophysiological method that allows for the

recording of ionic currents flowing through individual ion channels or the entire cell membrane.

[1][2][3] Developed by Erwin Neher and Bert Sakmann, for which they were awarded the Nobel

Prize in Physiology or Medicine in 1991, this technique has revolutionized the study of

excitable cells such as neurons, cardiomyocytes, and muscle fibers.[1] It is considered the gold

standard for investigating ion channel function, pharmacology, and the electrical properties of

cell membranes.[4][5]

The fundamental principle involves sealing a glass micropipette with a very fine tip onto the

surface of a cell membrane, electrically isolating a small "patch" of the membrane. This high-
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resistance "gigaseal" (in the gigaohm range) allows for the measurement of picoampere-level

currents with high resolution.[6] The two primary modes of recording are voltage-clamp, where

the membrane potential is held constant while recording the resultant current, and current-

clamp, where the current is controlled and changes in membrane potential are measured.[1][3]

II. Common Patch-Clamp Configurations
There are several variations of the patch-clamp technique, each offering unique advantages for

specific experimental questions:

Cell-Attached Patch: The micropipette is sealed to the cell membrane without rupturing the

patch. This configuration is used to record the activity of single or multiple ion channels

within the isolated patch while leaving the cell intact.[1][3]

Whole-Cell Recording: After forming a gigaseal, a brief pulse of suction is applied to rupture

the membrane patch, providing electrical access to the entire cell. This allows for the

recording of the sum of currents from all ion channels in the cell membrane. The intracellular

solution in the pipette dialyzes with the cell's cytoplasm.[7][8]

Inside-Out Patch: After forming a cell-attached patch, the pipette is retracted, excising the

patch of the membrane with its intracellular surface exposed to the bath solution. This is

ideal for studying the effects of intracellular signaling molecules on ion channel activity.[5]

Outside-Out Patch: Starting from the whole-cell configuration, the pipette is slowly

withdrawn, causing the membrane to reseal with the extracellular surface of the ion channels

facing the bath solution. This configuration is well-suited for studying the effects of

extracellular ligands, such as neurotransmitters or drugs, on ion channel function.[5]

Perforated Patch: This is a variation of the whole-cell configuration where the pipette solution

contains a pore-forming agent (e.g., nystatin or amphotericin B). These agents create small

channels in the membrane patch that allow for electrical access without the dialysis of larger

intracellular molecules, thus preserving endogenous second messenger signaling.[7]

III. Application Example: Investigating ERK5-
Mediated Ion Channel Modulation in
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Cholangiocarcinoma (CCA) Cells
Background: Cholangiocarcinoma (CCA) is an aggressive cancer with limited treatment

options.[9] The Extracellular Signal-Regulated Kinase 5 (ERK5) signaling pathway has been

identified as a key player in the proliferation, migration, and invasion of CCA cells.[9] Ion

channels are known to be involved in cancer progression by influencing cell signaling,

proliferation, and migration. This application note describes a hypothetical study using patch-

clamp electrophysiology to investigate whether ERK5 modulates the activity of specific ion

channels in CCA cells, thereby contributing to the malignant phenotype.

Objective: To characterize the functional expression of key ion channels in a CCA cell line and

to determine if their activity is modulated by the ERK5 signaling pathway.

Experimental Workflow:
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Caption: Experimental workflow for investigating ERK5 modulation of ion channels in CCA

cells.

IV. Protocols
A. Protocol for Whole-Cell Voltage-Clamp Recording from Cultured CCA Cells

1. Solutions and Reagents:

Solution Composition

Extracellular Solution (ECS)

140 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM

MgCl₂, 10 mM HEPES, 10 mM Glucose. Adjust

pH to 7.4 with NaOH. Osmolarity ~310 mOsm.

Intracellular Solution (ICS)

130 mM K-Gluconate, 10 mM KCl, 1 mM MgCl₂,

10 mM HEPES, 0.5 mM EGTA, 4 mM Mg-ATP,

0.3 mM Na-GTP. Adjust pH to 7.2 with KOH.

Osmolarity ~290 mOsm.

ERK5 Inhibitor

e.g., XMD8-92. Prepare a stock solution in

DMSO and dilute to the final concentration in

ECS on the day of the experiment.

2. Cell Preparation:

Culture a human CCA cell line (e.g., TFK-1) under standard conditions (37°C, 5% CO₂).

Two to three days before the experiment, plate the cells at a low density onto glass

coverslips.

On the day of the experiment, transfer a coverslip to the recording chamber on the

microscope stage and perfuse with ECS.

3. Micropipette Fabrication and Filling:

Pull micropipettes from borosilicate glass capillaries using a micropipette puller.

The ideal pipette resistance when filled with ICS should be between 3-6 MΩ.
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Fill the micropipette with filtered ICS, ensuring no air bubbles are trapped in the tip.

4. Establishing a Gigaseal and Whole-Cell Configuration:

Mount the filled pipette onto the micromanipulator.

Apply slight positive pressure to the pipette to keep the tip clean.

Lower the pipette into the bath and locate a healthy, isolated cell.

Carefully approach the cell with the pipette tip. Once the tip touches the cell membrane,

release the positive pressure.

Apply gentle suction to form a high-resistance seal (>1 GΩ) between the pipette tip and the

cell membrane.

Once a stable gigaseal is formed, apply a brief, sharp pulse of suction to rupture the

membrane patch and achieve the whole-cell configuration.

5. Data Acquisition:

Switch the amplifier to voltage-clamp mode.

Hold the cell at a holding potential of -60 mV.

Apply a series of voltage steps (e.g., from -100 mV to +60 mV in 10 mV increments) to elicit

voltage-gated ion currents.

Record the baseline currents for 5-10 minutes to ensure stability.

Perfuse the recording chamber with ECS containing the ERK5 inhibitor at the desired

concentration.

After a 5-10 minute incubation period, repeat the voltage-step protocol to record the currents

in the presence of the inhibitor.

6. Data Analysis:
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Analyze the recorded currents using electrophysiology software (e.g., pCLAMP,

PatchMaster).

Measure the peak current amplitude at each voltage step.

Construct current-voltage (I-V) relationship plots for both baseline and post-inhibitor

conditions.

Perform statistical analysis (e.g., paired t-test) to determine if the ERK5 inhibitor significantly

altered the current amplitudes.

V. Data Presentation
Table 1: Hypothetical effect of an ERK5 inhibitor on peak outward K⁺ current in CCA cells.

Cell ID
Baseline Peak
Current (pA) at +60
mV

Peak Current with
ERK5 Inhibitor (pA)
at +60 mV

% Inhibition

1 1250 875 30.0%

2 1420 950 33.1%

3 1180 810 31.4%

4 1350 920 31.9%

Mean 1300 888.75 31.6%

SEM 58.0 31.2 0.6%

Table 2: Hypothetical changes in voltage-gated Na⁺ channel kinetics following ERK5 inhibition.
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Parameter Control With ERK5 Inhibitor

Activation V₅₀ (mV) -35.2 ± 1.5 -42.8 ± 1.8*

Inactivation V₅₀ (mV) -78.9 ± 2.1 -79.5 ± 2.3

Time to Peak (ms) 1.2 ± 0.2 1.1 ± 0.3

Data are presented as Mean ±

SEM. *p < 0.05 vs. Control.

VI. Visualization of Signaling Pathway
The following diagram illustrates a hypothetical signaling pathway where ERK5 could modulate

ion channel activity in Cholangiocarcinoma cells.
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Caption: Hypothetical ERK5 signaling pathway modulating ion channel activity in cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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